4-(2-Ethoxyethyl)piperidine
Overview
Description
“4-(2-Ethoxyethyl)piperidine” is a chemical compound with the empirical formula C9H19NO . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The molecular weight of “this compound” is 157.25 g/mol . The SMILES string representation of its structure is CCOCCC1CCNCC1 . More detailed structural information can be found in databases like PubChem .
Physical and Chemical Properties Analysis
“this compound” is a liquid at room temperature . More detailed physical and chemical properties can be found in databases like PubChem .
Scientific Research Applications
Dopamine Transporter Affinity : Piperidine analogues, including those related to 4-(2-Ethoxyethyl)piperidine, have been examined for their affinity to the dopamine transporter (DAT). One study found that specific piperidine derivatives possess subnanomolar affinity and good selectivity for the DAT (Prisinzano et al., 2002).
Supramolecular Inclusion Complexes : this compound derivatives have been synthesized and shown to form supramolecular inclusion complexes with β-cyclodextrin. These complexes are noteworthy for their potential applications in pharmaceutical formulations (Seilkhanov et al., 2017).
Myelostimulatory Activity : Research into 1-(2-Ethoxyethyl) Piperidine derivatives has revealed potential myelostimulatory activities, with certain ester complexes showing higher activity compared to standard drugs like levamisole (Iskakova et al., 2014).
Antibacterial and Analgesic Activity : Piperidones, closely related to this compound, have been used as starting compounds in the synthesis of synthetic analgesics. Research has explored their pathways in reactions with hydrogen cyanide and conversions into piperidine analogs with potential for analgesic and antibacterial applications (Yu et al., 2002).
Synthesis of Secondary Alcohols and Esters : Studies have focused on the preparation of secondary alcohols and their esters from 4-alkoxy-4-acetyl-1-(2-ethoxyethyl)piperidines, highlighting their potential utility in various chemical syntheses (Praliev et al., 2005).
Future Directions
Mechanism of Action
Target of Action
Piperidine derivatives are known to be present in more than twenty classes of pharmaceuticals . They play a significant role in drug design and have a wide range of pharmacological applications .
Mode of Action
Piperidine derivatives are known to interact with various targets, leading to changes in cellular processes . For instance, some piperidine derivatives have been designed as inhibitors for anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 kinase (ROS1) .
Biochemical Pathways
Piperidine derivatives, in general, can influence a variety of biochemical pathways depending on their specific structure and target .
Pharmacokinetics
Piperidine derivatives are known to have diverse pharmacokinetic profiles depending on their specific structure .
Result of Action
Piperidine derivatives can have a wide range of effects, including anti-inflammatory, anti-apoptotic, and bioavailability enhancing abilities .
Action Environment
Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of piperidine derivatives .
Properties
IUPAC Name |
4-(2-ethoxyethyl)piperidine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H19NO/c1-2-11-8-5-9-3-6-10-7-4-9/h9-10H,2-8H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XTZFPHJRUHZJJK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCC1CCNCC1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H19NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701310782 | |
Record name | 4-(2-Ethoxyethyl)piperidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701310782 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
509147-81-3 | |
Record name | 4-(2-Ethoxyethyl)piperidine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=509147-81-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(2-Ethoxyethyl)piperidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701310782 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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